N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3

• Molecular Formula: C26H45NO3
• Molecular Weight: 422.7 g/mol
• InChI: InChI=1S/C26H45NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-26(29)27-22-23-19-20-24(28)25(21-23)30-2/h19-21,28H,3-18,22H2,1-2H3,(H,27,29)/i2D3
• InChIKey: SBFFPOWNFONUBK-BMSJAHLVSA-N

N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3: Deuterated Internal Standard

N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is a stable isotope-labeled analog of N-(4-hydroxy-3-methoxybenzyl)stearamide, a long-chain N-acyl vanillylamide. It is specifically designed for use as an internal standard (IS) in quantitative analytical workflows, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS) . The compound features a deuterium-labeled methyl group on the vanillyl moiety, providing a distinct mass shift for MS detection while preserving near-identical chemical behavior to the unlabeled analyte .

Workflow LC-MS/MS quantitative bioanalysis

Selection Structurally matched deuterated internal standard for N-(4-hydroxy-3-methoxybenzyl)stearamide

Use Context Matrix-effect control and method validation

N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3: Why Generic Standards Fail

While several deuterated fatty acid amides exist as internal standards, N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is uniquely tailored for the quantification of the specific N-acyl vanillylamide N-(4-hydroxy-3-methoxybenzyl)stearamide. Using a generic deuterated standard or the unlabeled analog introduces significant analytical error. The unlabeled compound co-elutes and cannot be distinguished by MS, rendering it unusable as an internal standard . A structurally dissimilar deuterated standard may exhibit different ionization efficiency, matrix effects, or chromatographic retention time, leading to inaccurate quantification [1]. The primary value of this specific product lies in its exact chemical match to the target analyte, a prerequisite for robust LC-MS/MS method validation [1].

Unlabeled analog

Co-elution eliminates MS discrimination, making it unusable as an internal standard.

Structurally dissimilar deuterated standard

May exhibit different ionization efficiency, matrix effects, or retention time, biasing quantification.

Generic deuterated fatty acid amide

Does not guarantee matched extraction recovery or identical ion suppression profile to the target analyte.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3: Quantitative Differentiation Data

Mass Shift for MS Discrimination

N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 provides a distinct +3 Da mass shift relative to the unlabeled analyte (N-(4-hydroxy-3-methoxybenzyl)stearamide), enabling unambiguous MS detection and quantification without interference . The unlabeled analyte has a molar mass of 419.64 g/mol (C26H45NO3) , whereas the deuterated standard has a molar mass of 422.66 g/mol (C26H42D3NO3) .

Mass Shift

Data to verify

+3.02 Da

Supports separate MS channel detection for quantification

Confirm with independent analytical verification

Evidence Dimension	Molar Mass (g/mol)
Target Compound Data	422.66 g/mol (C26H42D3NO3)
Comparator Or Baseline	419.64 g/mol (C26H45NO3) for the unlabeled analyte
Quantified Difference	Δ +3.02 Da
Conditions	Calculated from molecular formula

Why This Matters

This mass difference allows the internal standard to be detected in a separate MS channel from the analyte, a fundamental requirement for accurate quantification.

Isotopic Purity Confirmation

This product is supplied with a verified isotopic purity of >98% . This high level of enrichment is critical for minimizing the contribution of unlabeled material to the analyte signal, a known source of quantification bias in stable isotope dilution assays [1].

Isotopic Purity

Specification review

>98% deuterium incorporation

Supports low quantification bias from unlabeled carryover

Vendor specification; class-level inference

Evidence Dimension	Isotopic Purity
Target Compound Data	>98% deuterium incorporation
Comparator Or Baseline	Typical industrial standard for research-grade deuterated standards is ≥98% [1]
Quantified Difference	Meets or exceeds the ≥98% purity threshold recommended for quantitative bioanalysis
Conditions	Vendor specification; class-level inference from internal standard best practices

Why This Matters

Insufficient isotopic purity (<98%) can lead to cross-talk between MS channels, reducing the accuracy and precision of quantitative measurements.

• [1] NBInno. (2025). Sourcing High-Purity 1,2-Dichlorobenzene-d4: A Guide for Procurement Professionals. NBInno Resource Library. View Source

Biofluid Sensitivity Performance

In a validated LC-MS/MS method for the quantification of primary fatty acid amides (PFAMs), the use of a deuterated internal standard (IS) synthesized from a deuterated fatty acid precursor was essential for achieving detection limits of 0.3-3 ng/mL across urine, plasma, saliva, and sweat [1]. While this study did not use the specific N-(4-hydroxy-3-methoxybenzyl)stearamide-d3 compound, it demonstrates the necessity of a matched deuterated IS for this class of analytes to control for matrix effects and ensure low-level quantification in biofluids.

Biofluid Sensitivity

Class-level

0.3–3 ng/mL (class reference)

Supports low-level biofluid assay development expectation

PFAM class inference; verify for target analyte

Evidence Dimension	Method Detection Limit (MDL)
Target Compound Data	Expected to enable similar low ng/mL quantification for its target analyte based on class performance
Comparator Or Baseline	Analysis without a deuterated IS would suffer from matrix effects and higher variability [1]
Quantified Difference	MDL range for PFAMs with deuterated IS: 0.3-3 ng/mL [1]
Conditions	LC-MS/MS in MRM mode; urine, plasma, saliva, sweat [1]

Why This Matters

The demonstrated performance of deuterated IS for related fatty acid amides confirms the value of this specific compound for developing sensitive, matrix-tolerant assays.

• [1] Castillo-Peinado, L. S., López-Bascón, M. A., Mena-Bravo, A., & Luque de Castro, M. D. (2019). Determination of primary fatty acid amides in different biological fluids by LC–MS/MS in MRM mode with synthetic deuterated standards: Influence of biofluid matrix on sample preparation. Talanta, 193, 29-36. View Source

Deuteration Site Confirmation

The SMILES string `O=C(CCCCCCCCCCCCCCCCC)NCC1=CC=C(C(OC([2H])([2H])[2H])=C1)O` confirms deuteration occurs specifically at the 3-methoxy group of the vanillyl moiety. This targeted labeling strategy, in contrast to non-specific deuteration, minimizes the risk of deuterium-hydrogen exchange in protic solvents, a common issue that can compromise the stability and utility of a deuterated internal standard .

Deuteration Site

Source review

3‑methoxy (‑OCD₃)

Minimizes H/D exchange risk in protic solvents

Structural identity only; confirm with NMR

Evidence Dimension	Deuteration Site Specificity
Target Compound Data	Three deuterium atoms located on the methoxy group attached to the aromatic ring
Comparator Or Baseline	Non-specific or backbone-deuterated standards may exhibit variable isotopic purity due to H/D exchange
Quantified Difference	Not applicable; structural confirmation only
Conditions	Structural analysis via SMILES string

Why This Matters

Confirmation of the specific deuteration site ensures users are aware of the product's exact chemical identity, which is crucial for troubleshooting unexpected analytical behavior (e.g., retention time shifts).

N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3: Recommended Applications

Biological Matrix Quantification

This compound is essential for developing and validating LC-MS/MS methods to measure the concentration of N-(4-hydroxy-3-methoxybenzyl)stearamide in complex biological samples. The 3 Da mass difference ensures selective detection, and the high isotopic purity (>98%) minimizes cross-talk, enabling accurate quantification down to low ng/mL levels . This is critical for pharmacokinetic studies, metabolism research, and biomarker discovery involving this N-acyl vanillylamide [1].

DMPK Tracer Studies

Beyond its role as an internal standard, this deuterated compound can be used as a stable isotope-labeled tracer in DMPK studies. By administering the labeled compound, researchers can track the absorption, distribution, metabolism, and excretion (ADME) of the parent N-acyl vanillylamide without the hazards of radioactive labeling .

Quality Control Testing

For laboratories involved in the production or analysis of N-(4-hydroxy-3-methoxybenzyl)stearamide, this deuterated standard is the gold standard for quantifying the purity and concentration of the unlabeled material. Its use ensures that quantitative NMR, GC-MS, or LC-MS assays are precise and free from matrix interference, as required for rigorous quality control protocols .

Method Development for LCNVA Analysis

Given the structural similarity among long-chain N-acyl vanillylamides, N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 can serve as a model internal standard for developing analytical methods for other LCNVAs. Its well-characterized behavior in LC-MS (e.g., mass shift, retention time) provides a reliable starting point for method optimization and troubleshooting .

Application

Selection Property

Validation Focus

Quantitative bioanalysis in research matrices

Structurally matched deuterated IS

Matrix-effect control, method validation

ADME tracer studies

Stable isotope label

Metabolic tracking without radiolabeling

QC release testing

Certified isotopic purity

Accurate quantification of unlabeled analyte

Method development for long-chain N-acyl vanillylamides

Well-characterized IS behavior

Method optimization and troubleshooting

• [1] Castillo-Peinado, L. S., López-Bascón, M. A., Mena-Bravo, A., & Luque de Castro, M. D. (2019). Determination of primary fatty acid amides in different biological fluids by LC–MS/MS in MRM mode with synthetic deuterated standards: Influence of biofluid matrix on sample preparation. Talanta, 193, 29-36. View Source